Cas no 331463-81-1 (3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde)

• Product Name: 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde
• CAS No: 331463-81-1
• MF: C₁₅H₁₃NO₅
• MW: 287.267424345016
• MDL: MFCD00610825
• CID: 875825
• PubChem ID: 818569
• Update Time: 2026-04-29

3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-((2-nitrobenzyl)oxy)benzaldehyde
• 3-methoxy-4-[(2-nitrobenzyl)oxy]benzaldehyde
• 3-methoxy-4-[(2-nitrobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
• 3-methoxy-4-[(2-nitrophenyl)methoxy]benzaldehyde
• 3-Methoxy-4-(2-nitro-benzyloxy)-benzaldehyd
• 3-methoxy-4-(2-nitro-benzyloxy)-benzaldehyde
• 3-methoxy-4-(o-nitrobenzyloxy)benzaldehyde
• AC1LGBJU
• AG-690
• BBL023273
• CTK4H0024
• Oprea1_361323
• Oprea1_790165
• 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde

• MDL： MFCD00610825
• Inchi： InChI=1S/C15H13NO5/c1-20-15-8-11(9-17)6-7-14(15)21-10-12-4-2-3-5-13(12)16(18)19/h2-9H,10H2,1H3
• InChI Key： FSRJUMIINZPJJC-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C=O)OCC2=CC=CC=C2[N+](=O)[O-]

Computed Properties

• Exact Mass: 287.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6

Experimental Properties

• Density: 1.296
• Boiling Point: 457.4°C at 760 mmHg
• Flash Point: 200.4°C
• Refractive Index: 1.615
• PSA: 81.35000
• LogP: 3.51810

Additional information on 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde

Comprehensive Overview of 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde (CAS No. 331463-81-1)

3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde (CAS No. 331463-81-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical research, and material science. Its unique molecular structure, featuring a methoxy group and a nitrobenzyl ether moiety, makes it a versatile building block for synthesizing complex molecules. The compound’s aldehyde functional group further enhances its reactivity, enabling applications in cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde has surged due to its role in developing photoactive compounds and light-responsive materials. Researchers are particularly interested in its potential for photolabile protecting groups, which are critical in controlled drug release systems and optogenetics. This aligns with the growing trend of green chemistry and sustainable synthesis, as the compound’s derivatives can reduce waste in multi-step reactions.

The compound’s nitroaromatic segment also contributes to its utility in fluorescence probes and sensor development. With the rise of AI-driven drug discovery, computational chemists frequently explore 331463-81-1 as a scaffold for virtual screening. Questions like "How does 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde interact with enzymes?" or "What are its spectroscopic properties?" are commonly searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From a synthetic perspective, 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde is often prepared via Williamson ether synthesis, followed by selective oxidation. Its solubility in polar organic solvents (e.g., DMSO, acetone) facilitates purification and characterization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its purity, a topic frequently discussed in quality control forums.

Beyond laboratories, this compound has garnered attention in patent literature for its use in electronic materials, particularly in organic semiconductors. Its electron-withdrawing nitro group improves charge transport properties, making it valuable for OLEDs and photovoltaic devices. Such applications resonate with the global push toward renewable energy and smart materials.

In summary, 3-Methoxy-4-(2-nitrobenzyl)oxybenzaldehyde (CAS No. 331463-81-1) exemplifies the intersection of medicinal chemistry, material science, and environmental technology. Its adaptability to modern research trends—such as precision medicine and bioimaging—ensures its continued significance in scientific advancements.